Cas no 4139-73-5 (4-Hydroxy-3-propionyl-2H-chromen-2-one)

• Product Name: 4-Hydroxy-3-propionyl-2H-chromen-2-one
• CAS No: 4139-73-5
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD01232279
• CID: 926941
• PubChem ID: 54677438
• Update Time: 2025-04-19

4-Hydroxy-3-propionyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-propanoylchromen-2-one
• 4-HYDROXY-3-PROPIONYL-2H-CHROMEN-2-ONE
• 2-hydroxy-3-propanoylchromen-4-one
• 3-Propanoyl-4-hydroxy
• 4-Hydroxy-3-(1-oxopropyl)-2H-1-benzopyran-2-on
• 4-hydroxy-3-propanoyl-2H-1-benzopyran-2-one
• 4-hydroxy-3-propionyl-chromen-2-one
• 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano(2,3-b)pyridin-5-one
• 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano[2,3-b]pyridin-5-one
• AC1L7TKR
• NSC372920
• LS-03774
• AKOS005173367
• NSC 372920
• 4-hydroxy-3-propanoyl-2H-chromen-2-one
• UNII-773LH265HD
• 773LH265HD
• 4-hydroxy-3-propionylcoumarin
• NSC 372800
• 4139-73-5
• 82843-16-1
• MFCD01232279
• 4-HYDROXY-3-(1-OXOPROPYL)-2H-1-BENZOPYRAN-2-ONE
• NSC-372920
• DTXSID50961657
• 4-hydroxy-3-propanoyl-chromen-2-one
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxopropyl)-
• SR-01000103259-1
• STK135188
• EU-0065218
• SR-01000103259
• 4-Hydroxy-3-propionyl-2H-chromen-2-one

• MDL： MFCD01232279
• Inchi： 1S/C12H10O4/c1-2-8(13)10-11(14)7-5-3-4-6-9(7)16-12(10)15/h3-6,14H,2H2,1H3
• InChI Key： WUNZBRZFQNWGDW-UHFFFAOYSA-N
• SMILES： O1C(C(C(CC)=O)=C(C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 308.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data available
• Density: 1.382g/cm3
• Melting Point: No data available
• Boiling Point: 353.9ºC at 760mmHg
• Flash Point: 138.1ºC
• Refractive Index: 1.616
• PSA: 63.6
• LogP: 2.09130
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Hydroxy-3-propionyl-2H-chromen-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins